molecular formula C11H9NO B8456200 1-Formylindane-5-carbonitrile

1-Formylindane-5-carbonitrile

Cat. No.: B8456200
M. Wt: 171.19 g/mol
InChI Key: VVRWYNQVEBHDJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Formylindane-5-carbonitrile is a useful research compound. Its molecular formula is C11H9NO and its molecular weight is 171.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H9NO

Molecular Weight

171.19 g/mol

IUPAC Name

1-formyl-2,3-dihydro-1H-indene-5-carbonitrile

InChI

InChI=1S/C11H9NO/c12-6-8-1-4-11-9(5-8)2-3-10(11)7-13/h1,4-5,7,10H,2-3H2

InChI Key

VVRWYNQVEBHDJW-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C1C=O)C=CC(=C2)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-(Methoxymethylene)indane-5-carbonitrile (1.5 g, 8.1 mmol) in DCM (40 mL) was added BBr3 (6 g, 24 mmol) at −78° C. The mixture was stirred for 3 hours at −78° C. Then water was added. The mixture was extracted with DCM. The combined organic layer was washed with brine, dried over anhydrous Na2SO4 and concentrated to give the crude 1-Formylindane-5-carbonitrile, which was used for next step without further purification. MS m/z: 172 [M+1]+.
Name
1-(Methoxymethylene)indane-5-carbonitrile
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
Quantity
6 g
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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